Cas no 80547-63-3 (Benzoic acid, 3-chloro-5-hydroxy-4-methoxy-)

Benzoic acid, 3-chloro-5-hydroxy-4-methoxy- structure
80547-63-3 structure
Product Name:Benzoic acid, 3-chloro-5-hydroxy-4-methoxy-
CAS No:80547-63-3
MF:C8H7ClO4
MW:202.59178185463
CID:705452
PubChem ID:12928009
Update Time:2025-04-19

Benzoic acid, 3-chloro-5-hydroxy-4-methoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3-chloro-5-hydroxy-4-methoxy-
    • 3-chloro-5-hydroxy-4-methoxybenzoic acid
    • CHEMBL327180
    • DTXSID50513190
    • 80547-63-3
    • BDBM50405319
    • Inchi: 1S/C8H7ClO4/c1-13-7-5(9)2-4(8(11)12)3-6(7)10/h2-3,10H,1H3,(H,11,12)
    • InChI Key: UTTKPVKSRXQTLM-UHFFFAOYSA-N
    • SMILES: ClC1=CC(C(=O)O)=CC(=C1OC)O

Computed Properties

  • Exact Mass: 202.0032864g/mol
  • Monoisotopic Mass: 202.0032864g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 66.8Ų

Benzoic acid, 3-chloro-5-hydroxy-4-methoxy- Related Literature

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